Cas no 1000896-69-4 (5-(Tetrahydro-2H-pyran-4-yl)-1H-pyrazol-3-amine)

5-(Tetrahydro-2H-pyran-4-yl)-1H-pyrazol-3-amine structure
1000896-69-4 structure
Product Name:5-(Tetrahydro-2H-pyran-4-yl)-1H-pyrazol-3-amine
CAS No:1000896-69-4
MF:C8H13N3O
MW:167.208321332932
MDL:MFCD20502055
CID:1035856
PubChem ID:54595847
Update Time:2025-04-20

5-(Tetrahydro-2H-pyran-4-yl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(Tetrahydro-2H-pyran-4-yl)-1H-pyrazol-3-amine
    • ACN-S001438
    • QC-91
    • RW3293
    • SureCN1988296
    • SureCN4016705
    • 1H-Pyrazol-3-amine, 5-(tetrahydro-2H-pyran-4-yl)-
    • SB13527
    • DB-349689
    • SY112569
    • EN300-93287
    • Z1269638510
    • 5-(oxan-4-yl)-1H-pyrazol-3-amine
    • AKOS012203268
    • 5-Amino-3-(4-tetrahydropyranyl)pyrazole
    • 3-(oxan-4-yl)-1H-pyrazol-5-amine
    • AM807198
    • CS-0120134
    • SCHEMBL1988296
    • DB-394070
    • I10689
    • AQPGNHFZFXIMJB-UHFFFAOYSA-N
    • 5-(tetrahydro-pyran-4-yl)-2H-pyrazol-3-ylamine
    • AKOS008154361
    • MFCD20502055
    • DTXSID80712432
    • 2310267-39-9
    • KS-8436
    • 1000896-69-4
    • 3-(Tetrahydro-2H-pyran-4-yl)-1H-pyrazol-5-amine
    • C8H13N3O
    • MDL： MFCD20502055
    • Inchi： 1S/C8H13N3O/c9-8-5-7(10-11-8)6-1-3-12-4-2-6/h5-6H,1-4H2,(H3,9,10,11)
    • InChI Key： AQPGNHFZFXIMJB-UHFFFAOYSA-N
    • SMILES： O1CCC(C2=CC(N)=NN2)CC1

Computed Properties

  • Exact Mass: 167.105862047g/mol
  • Monoisotopic Mass: 167.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 63.9Ų

5-(Tetrahydro-2H-pyran-4-yl)-1H-pyrazol-3-amine Pricemore >>

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